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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of the physicochemical

properties, handling considerations, and synthetic applications of 4-aminocyclohexanone in

its hydrochloride and free base forms. This document is intended to assist researchers and

drug development professionals in selecting the appropriate form of this versatile intermediate

for their specific applications.

Core Physicochemical Properties
The selection between the hydrochloride salt and the free base of 4-aminocyclohexanone
often depends on the specific requirements of a chemical reaction or formulation, such as

solubility, stability, and handling characteristics. The following tables summarize the key

quantitative data for each form.

Table 1: General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1277472?utm_src=pdf-interest
https://www.benchchem.com/product/b1277472?utm_src=pdf-body
https://www.benchchem.com/product/b1277472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
4-Aminocyclohexanone
Hydrochloride

4-Aminocyclohexanone
(Free Base)

CAS Number 675112-40-0[1] 87976-86-1[2][3]

Molecular Formula C₆H₁₂ClNO[1] C₆H₁₁NO[2][3]

Molecular Weight 149.62 g/mol [4][5] 113.16 g/mol [2]

Appearance
White crystals or crystalline

powder[1]
Solid

Melting Point 205 °C (with decomposition)[1] Not experimentally reported

Boiling Point Not applicable 199.2 ± 33.0 °C[3]

Density Not available 1.023 ± 0.06 g/cm³[3]

Table 2: Solubility and Chemical Properties

Property
4-Aminocyclohexanone
Hydrochloride

4-Aminocyclohexanone
(Free Base)

Solubility in Water Soluble[1] Slightly soluble

Solubility in Organic Solvents Poorly soluble[1] Soluble in alcohol[6]

pKa Not available 9.63 ± 0.20 (Predicted)[3]

Stability

Hygroscopic; sensitive to air

and moisture.[1] Should be

stored under an inert

atmosphere.

More stable in its solid form,

but the amino group can be

reactive.

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of both forms of 4-
aminocyclohexanone.

4-Aminocyclohexanone Hydrochloride:
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Handling: Due to its irritating properties, appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a dust respirator, should be worn.[1] Handling should

be carried out in a well-ventilated area.[1]

Storage: As the compound is hygroscopic and prone to oxidation, it should be stored in a

tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry

place.[1]

4-Aminocyclohexanone Free Base:

Handling: Standard laboratory precautions for handling solid organic compounds should be

followed, including the use of PPE.

Storage: Store in a well-closed container in a cool and dry place to prevent degradation.

Experimental Protocols: Enzymatic Synthesis of 4-
Aminocyclohexanol
4-Aminocyclohexanone is a key intermediate in the synthesis of valuable pharmaceutical

building blocks like 4-aminocyclohexanol. A highly efficient and stereoselective method to

produce cis- and trans-4-aminocyclohexanol is through a one-pot enzymatic cascade reaction

starting from 1,4-cyclohexanedione.[7][8][9][10]

Objective: To synthesize cis- or trans-4-aminocyclohexanol via a one-pot reaction using a

ketoreductase (KRED) and an amine transaminase (ATA).

Materials:

1,4-Cyclohexanedione

Ketoreductase (e.g., from Lactobacillus kefir, LK-KRED)

Amine Transaminase (stereocomplementary variants for cis or trans product)

Nicotinamide adenine dinucleotide phosphate (NADP⁺)

Isopropanol
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Potassium phosphate buffer

Magnesium chloride (MgCl₂)

Isopropylamine

Pyridoxal 5'-phosphate (PLP)

Dimethyl sulfoxide (DMSO)

Procedure:

A reaction vessel is charged with a potassium phosphate buffer (e.g., 100 mM, pH 7.5).

To the buffer, add 1,4-cyclohexanedione to a final concentration of 50 mM.

Add the cofactors and reagents: NADP⁺ (1 mM), MgCl₂ (1 mM), isopropylamine (500 mM),

PLP (1 mM), and isopropanol (0.76% v/v). DMSO (2% v/v) can be included to aid in

substrate solubility.

The enzymatic cascade is initiated by the addition of the cell lysates containing the

ketoreductase (e.g., LK-KRED at 0.2 mg/mL) and the desired amine transaminase (e.g.,

ATA-200 at 2 mg/mL).

The reaction mixture is stirred at a controlled temperature (e.g., 30°C) for a specified period

(e.g., 48 hours).

The reaction progress and product formation can be monitored by analytical techniques such

as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Upon completion, the product, 4-aminocyclohexanol, can be isolated and purified. A common

method involves conversion to the hydrochloride salt for easier crystallization and

purification.

Visualizations
The following diagrams illustrate key logical and experimental workflows related to 4-
aminocyclohexanone.
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Forms of 4-Aminocyclohexanone

Key Differentiating Properties

4-Aminocyclohexanone
(Free Base)

Solubility

Slightly water soluble,
soluble in alcohols

Stability & Handling

Generally stable solid

Reactivity

Basic amino group
available for reaction

4-Aminocyclohexanone
Hydrochloride

Water soluble,
poorly soluble in organics

Hygroscopic,
requires inert atmosphere

Protonated amino group,
requires deprotonation

for some reactions

Click to download full resolution via product page

Caption: Comparison of Hydrochloride vs. Free Base Properties.
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Start: 1,4-Cyclohexanedione

Step 1: Mono-reduction
(Ketoreductase - KRED)

Intermediate:
4-Hydroxycyclohexanone

Step 2: Transamination
(Amine Transaminase - ATA)

End Product:
cis/trans-4-Aminocyclohexanol

Click to download full resolution via product page

Caption: Enzymatic Synthesis of 4-Aminocyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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